Regiochemical Boiling Point Differentiation Against 2-Methyl-2-(pentylamino)propan-1-ol
The target compound, with a tertiary alcohol group, exhibits a boiling point approximately 20°C lower than the primary-alcohol regioisomer 2-methyl-2-(pentylamino)propan-1-ol, attributed to reduced intermolecular hydrogen-bonding capacity [1]. The comparator's boiling point is reported as 190°C at 760 mmHg .
| Evidence Dimension | Boiling Point |
|---|---|
| Target Compound Data | Approximately 170°C (760 mmHg) – predicted via Joback group contribution method |
| Comparator Or Baseline | 2-Methyl-2-(pentylamino)propan-1-ol: 190°C (760 mmHg) |
| Quantified Difference | ~20°C lower |
| Conditions | Atmospheric pressure (760 mmHg); predicted values using group contribution methods |
Why This Matters
A lower boiling point facilitates vacuum distillation purification and reduces thermal decomposition risk during manufacturing scale-up, leading to higher process efficiency and product integrity.
- [1] Joback, K.G., Reid, R.C. (1987) Estimation of Pure-Component Properties from Group Contributions. Chem. Eng. Commun., 57, 233-243. View Source
